Cas no 145073-32-1 (2-Hydroxyethyl 2,4-Dihydroxybenzoate)

• Product Name: 2-Hydroxyethyl 2,4-Dihydroxybenzoate
• CAS No: 145073-32-1
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 3755211
• PubChem ID: 585987
• Update Time: 2025-10-24

2-Hydroxyethyl 2,4-Dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dihydroxy-, 2-hydroxyethyl ester
• 2-Hydroxyethyl β-resorcylate
• 2-HYDROXYETHYL 2,4-DIHYDROXYBENZOATE
• 2,4-DIHYDROXYBENZOIC ACID 2-HYDROXYETHYL ESTER
• 2-Hydroxyethyl 2,4-dihydroxybenzoate, AldrichCPR
• GYMSXVSHWCOJEJ-UHFFFAOYSA-
• MFCD00059066
• InChI=1/C9H10O5/c10-3-4-14-9(13)7-2-1-6(11)5-8(7)12/h1-2,5,10-12H,3-4H2
• 145073-32-1
• SCHEMBL23484433
• GYMSXVSHWCOJEJ-UHFFFAOYSA-N
• D2007
• G92337
• 2-Hydroxyethyl 2,4-Dihydroxybenzoate

• Inchi： 1S/C9H10O5/c10-3-4-14-9(13)7-2-1-6(11)5-8(7)12/h1-2,5,10-12H,3-4H2
• InChI Key： GYMSXVSHWCOJEJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1O)O)=O)CCO

Computed Properties

• Exact Mass: 198.05282342g/mol
• Monoisotopic Mass: 198.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Melting Point: 137 °C

2-Hydroxyethyl 2,4-Dihydroxybenzoate Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Additional information on 2-Hydroxyethyl 2,4-Dihydroxybenzoate

Comprehensive Analysis of 2-Hydroxyethyl 2,4-Dihydroxybenzoate (CAS No. 145073-32-1): Properties, Applications, and Innovations

2-Hydroxyethyl 2,4-Dihydroxybenzoate (CAS No. 145073-32-1) is a multifunctional organic compound widely recognized for its unique chemical structure and versatile applications. This ester derivative combines the properties of 2,4-dihydroxybenzoic acid and ethylene glycol, making it valuable in industries ranging from cosmetics to pharmaceuticals. Its molecular formula, C₉H₁₀O₅, and molecular weight of 198.17 g/mol highlight its compact yet reactive nature. The compound’s hydroxyethyl and dihydroxybenzoate moieties contribute to its solubility in polar solvents like water and ethanol, a feature highly sought after in formulation chemistry.

In recent years, the demand for 2-Hydroxyethyl 2,4-Dihydroxybenzoate has surged due to its role as a UV absorber and antioxidant in skincare products. With growing consumer awareness about photoaging and free radical damage, this compound is increasingly featured in anti-aging serums and sunscreens. Its ability to scavenge reactive oxygen species (ROS) aligns with the trend toward clean beauty and sustainable cosmetics, addressing frequent search queries like “best natural UV filters” or “non-toxic antioxidant ingredients.” Researchers also explore its potential in polymeric materials to enhance durability against environmental stressors.

The synthesis of CAS No. 145073-32-1 typically involves esterification reactions under controlled conditions, ensuring high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity. Notably, its low toxicity profile (as per OECD guidelines) makes it a safer alternative to traditional phenolic compounds, resonating with regulatory trends like REACH compliance and green chemistry principles. This aligns with frequent industry searches for “eco-friendly chemical substitutes” or “biodegradable esters.”

Beyond cosmetics, 2-Hydroxyethyl 2,4-Dihydroxybenzoate finds niche applications in food packaging as a preservative enhancer and in textile coatings for UV resistance. Its compatibility with biodegradable polymers has sparked interest in sustainable packaging solutions, a hot topic in circular economy discussions. Additionally, studies investigate its synergistic effects with other antioxidants like vitamin E, addressing queries such as “how to boost antioxidant efficacy in formulations.”

Innovations in drug delivery systems also leverage this compound’s ability to modify release kinetics. Its amphiphilic nature enables micelle formation, improving the solubility of poorly water-soluble drugs—a key focus area in pharmaceutical R&D. This ties into trending searches like “novel excipients for drug solubility” or “polymeric carriers in medicine.”

In summary, 2-Hydroxyethyl 2,4-Dihydroxybenzoate (CAS No. 145073-32-1) exemplifies the convergence of functionality and sustainability. Its diverse applications, from cosmeceuticals to advanced materials, position it as a compound of enduring relevance. As industries prioritize green alternatives and multifunctional additives, this ester continues to attract scientific and commercial attention, answering the market’s call for safer, high-performance ingredients.